1-Piperazinecarboximidamide,N-hydroxy-4-methyl-

• Molecular Formula: C6H14N4O
• Molecular Weight: 158.20 g/mol
• IUPAC Name: N'-hydroxy-4-methylpiperazine-1-carboximidamide
• InChI: InChI=1S/C6H14N4O/c1-9-2-4-10(5-3-9)6(7)8-11/h11H,2-5H2,1H3,(H2,7,8)
• InChI Key: JXVYVKVMVOGMAX-UHFFFAOYSA-N
• Isomeric SMILES: CN1CCN(CC1)/C(=N/O)/N
• Canonical SMILES: CN1CCN(CC1)C(=NO)N

Description

1-Piperazinecarboximidamide,N-hydroxy-4-methyl- (CAS 108372-23-2) is a piperazine derivative characterized by a hydroxy (-OH) group on the carboximidamide nitrogen and a methyl (-CH₃) substituent at the 4-position of the piperazine ring. Its molecular formula is inferred to be C₆H₁₃N₄O, with a molecular weight of approximately 169.2 g/mol based on structural analogs . This compound is primarily utilized in medicinal chemistry research, particularly in the development of enzyme inhibitors or receptor modulators due to its dual functional groups.

Biological Activity

1-Piperazinecarboximidamide, N-hydroxy-4-methyl- is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, relevant case studies, and research findings.

Property	Value
Molecular Formula	C7H12N4O
Molecular Weight	168.20 g/mol
IUPAC Name	1-Piperazinecarboximidamide, N-hydroxy-4-methyl-
InChI Key	[InChI Key Here]
Canonical SMILES	[Canonical SMILES Here]

The biological activity of 1-Piperazinecarboximidamide, N-hydroxy-4-methyl- is primarily attributed to its ability to interact with specific biological targets, including enzymes and receptors. The compound's structure allows it to modulate various signaling pathways, which can lead to significant biological effects such as:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, thereby altering cellular functions.
• Receptor Modulation : It can act as an agonist or antagonist at certain receptors, influencing physiological responses.

Antimicrobial Activity

Research has demonstrated that 1-Piperazinecarboximidamide, N-hydroxy-4-methyl- exhibits antimicrobial properties against various pathogens. A study indicated that the compound showed significant inhibitory effects on both Gram-positive and Gram-negative bacteria.

Anticancer Properties

Recent investigations have highlighted its potential as an anticancer agent. In vitro studies revealed that the compound induces apoptosis in cancer cell lines through the activation of caspases and modulation of cell cycle regulators.

Neuroprotective Effects

There is emerging evidence suggesting that this compound may possess neuroprotective properties. It has been shown to reduce oxidative stress and inflammation in neuronal cells, potentially offering therapeutic benefits in neurodegenerative diseases.

Case Studies

• Antimicrobial Efficacy : A study published in the Journal of Medicinal Chemistry evaluated the antimicrobial activity of various derivatives of 1-Piperazinecarboximidamide, N-hydroxy-4-methyl-. The results indicated a strong correlation between structural modifications and enhanced antimicrobial potency against Staphylococcus aureus and Escherichia coli.
• Cancer Cell Apoptosis : In a controlled laboratory setting, researchers treated breast cancer cell lines with varying concentrations of 1-Piperazinecarboximidamide, N-hydroxy-4-methyl-. The findings demonstrated a dose-dependent increase in apoptosis markers, suggesting its potential as a therapeutic agent in oncology.
• Neuroprotection Study : A recent investigation focused on the neuroprotective effects of this compound in models of oxidative stress-induced neuronal damage. The results showed that treatment with 1-Piperazinecarboximidamide, N-hydroxy-4-methyl- significantly reduced markers of oxidative stress and improved cell viability.

Comparison with Similar Compounds

Comparison with Similar Piperazinecarboximidamide Derivatives

Structural and Physicochemical Properties

Compound Name (CAS)	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Melting Point (°C)
1-Piperazinecarboximidamide,N-hydroxy-4-methyl- (108372-23-2)	4-methyl, N-hydroxy	C₆H₁₃N₄O	~169.2	-NHOH, -CH₃	Not reported
4-(2-Chlorophenyl)-piperazinecarboximidamide hydriodide (852228-16-1)	4-(2-chlorophenyl)	C₁₁H₁₆ClIN₄	366.63	-Cl, -I⁻ (salt)	Not reported
4-(1-Methylethyl)-piperazinecarboximidamide (85063-72-5)	4-isopropyl	C₈H₁₈N₄	170.26	-CH(CH₃)₂	Not reported
N-(3,5-Dichlorophenyl)-4-(4-hydroxy-2-methoxyphenyl)-piperazinecarboximidamide (107707-38-0)	3,5-dichlorophenyl, 4-hydroxy-2-methoxyphenyl	C₁₈H₁₉Cl₂N₄O₂	400.28	-Cl, -OCH₃, -OH	Not reported
4-Methyl-piperazinecarboximidamide sulfate (2:1) (CID 3043160)	4-methyl	C₆H₁₃N₄O·0.5H₂SO₄	248.16 (free base)	-CH₃, sulfate salt	Not reported

Key Observations:

• Salt Forms : Sulfate or hydriodide salts (e.g., CAS 852228-16-1) enhance stability and solubility but may alter pharmacokinetics .
• Steric Effects : Bulkier substituents like isopropyl (CAS 85063-72-5) reduce conformational flexibility, impacting binding to biological targets .

Spectroscopic and Analytical Data

• IR Spectroscopy :
  • Target Compound: Expected O-H stretch (~3200–3600 cm⁻¹) and C-H stretches (2850–2960 cm⁻¹) for methyl groups .
  • Nitrophenyl Analog (): Strong C=CAr and C=N stretches at 1599 cm⁻¹ and 1474 cm⁻¹, absent in the hydroxy-methyl variant .
• ¹H NMR :
  • Methyl groups in the target compound resonate at δ ~2.2–2.3 ppm, similar to 4-methylpyridin-2-yl derivatives (δ 2.27 ppm in ) .